Bromoxynil
Bromoxynil
Bromoxynil is a foliar-applied contact herbicide, for post-emergence control of annual broad-leaved weeds in agriculture. Its mode of action involves the uncoupling of oxidative phosphorylation in plants and animals. It also inhibits photoreduction and photophosphorylation in chloroplasts.
Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.
3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-).
Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide.
3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-).
Brand Name:
Vulcanchem
CAS No.:
1689-84-5
VCID:
VC21119377
InChI:
InChI=1S/C7H3Br2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H
SMILES:
C1=C(C=C(C(=C1Br)O)Br)C#N
Molecular Formula:
C7H3Br2NO
Molecular Weight:
276.91 g/mol
Bromoxynil
CAS No.: 1689-84-5
Cat. No.: VC21119377
Molecular Formula: C7H3Br2NO
Molecular Weight: 276.91 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Bromoxynil is a foliar-applied contact herbicide, for post-emergence control of annual broad-leaved weeds in agriculture. Its mode of action involves the uncoupling of oxidative phosphorylation in plants and animals. It also inhibits photoreduction and photophosphorylation in chloroplasts. Bromoxynil is a colorless solid. Melting point 382-384°F (194-195°C). Sublimes at 275°F (135°C) under pressure of 0.15 mm Hg. Used as a herbicide. 3,5-dibromo-4-hydroxybenzonitrile is a dibromobenzene that is 2,6-dibromophenol substituted by a cyano group at position 4. It has a role as an environmental contaminant, a xenobiotic and a herbicide. It is a member of phenols, a dibromobenzene and a hydroxynitrile. It derives from a 2,6-dibromophenol. It is a conjugate acid of a 3,5-dibromo-4-oxidobenzonitrile(1-). |
|---|---|
| CAS No. | 1689-84-5 |
| Molecular Formula | C7H3Br2NO |
| Molecular Weight | 276.91 g/mol |
| IUPAC Name | 3,5-dibromo-4-hydroxybenzonitrile |
| Standard InChI | InChI=1S/C7H3Br2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H |
| Standard InChI Key | UPMXNNIRAGDFEH-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1Br)O)Br)C#N |
| Canonical SMILES | C1=C(C=C(C(=C1Br)O)Br)C#N |
| Colorform | WHITE CRYSTALLINE SOLID LIGHT BUFF TO CREAMY POWDER Colorless solid White to slightly yellow crystalline solid |
| Melting Point | 190.0 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator